Cas no 81418-21-5 (1-Benzyl-2-oxocyclohexanecarbonitrile)
1-Benzyl-2-oxocyclohexanecarbonitrile is a cyclic ketone derivative with a nitrile functional group, commonly utilized as an intermediate in organic synthesis. Its structural features, including the benzyl and carbonyl groups, make it a versatile precursor for pharmaceuticals, agrochemicals, and specialty chemicals. The compound’s reactivity allows for further functionalization, enabling the synthesis of complex heterocycles and fine chemicals. Its stability under standard conditions ensures consistent handling and storage. Researchers value this compound for its role in constructing carbon frameworks and facilitating C-C bond formation reactions. Suitable for controlled laboratory use, it is typically handled with standard organic synthesis precautions.

81418-21-5 structure
Product name:1-Benzyl-2-oxocyclohexanecarbonitrile
1-Benzyl-2-oxocyclohexanecarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-苄基-2-氧环己烷腈
- 1-Benzyl-2-oxocyclohexanecarbonitrile
- 1-benzyl-2-oxocyclohexane-1-carbonitrile
- 81418-21-5
- AKOS014728970
-
- Inchi: 1S/C14H15NO/c15-11-14(9-5-4-8-13(14)16)10-12-6-2-1-3-7-12/h1-3,6-7H,4-5,8-10H2
- InChI Key: LKWLBDZDUDCALL-UHFFFAOYSA-N
- SMILES: O=C1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1(C#N)C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]
Computed Properties
- Exact Mass: 213.115364102Da
- Monoisotopic Mass: 213.115364102Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 40.9
1-Benzyl-2-oxocyclohexanecarbonitrile Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM200987-1g |
1-benzyl-2-oxocyclohexane-1-carbonitrile |
81418-21-5 | 95% | 1g |
$659 | 2024-07-23 | |
Alichem | A019139894-1g |
1-Benzyl-2-oxocyclohexanecarbonitrile |
81418-21-5 | 95% | 1g |
$573.68 | 2023-09-01 | |
Chemenu | CM200987-1g |
1-benzyl-2-oxocyclohexane-1-carbonitrile |
81418-21-5 | 95% | 1g |
$659 | 2021-08-05 | |
Crysdot LLC | CD12029014-1g |
1-Benzyl-2-oxocyclohexanecarbonitrile |
81418-21-5 | 95+% | 1g |
$698 | 2024-07-24 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1743071-1g |
1-Benzyl-2-oxocyclohexane-1-carbonitrile |
81418-21-5 | 98% | 1g |
¥4914.00 | 2024-07-28 |
1-Benzyl-2-oxocyclohexanecarbonitrile Related Literature
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Blake J. Plowman,Lathe A. Jones,Suresh K. Bhargava Chem. Commun., 2015,51, 4331-4346
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Jennifer Pape,Keri McQuinn,Fraser Hof,J. Scott McIndoe New J. Chem., 2011,35, 1582-1587
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Xiaoyan Xu,Jun Zhang,Hongguang Xia Org. Biomol. Chem., 2018,16, 1227-1241
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Aldo Arrais,Mauro Botta,Stefano Avedano,Giovanni Battista Giovenzana,Eliana Gianolio,Enrico Boccaleri,Pier Luigi Stanghellini,Silvio Aime Chem. Commun., 2008, 5936-5938
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Veena Mounasamy,Ganesh Kumar Mani,Dhivya Ponnusamy,P. R. Reshma,Arun K. Prasad,Sridharan Madanagurusamy New J. Chem., 2020,44, 12473-12485
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